Cas no 886465-14-1 (1H-Benzimidazol-2-amine, N-2-propynyl-5-(trifluoromethoxy)-)

• Product Name: 1H-Benzimidazol-2-amine, N-2-propynyl-5-(trifluoromethoxy)-
• CAS No: 886465-14-1
• MF: C₁₁H₈F₃N₃O
• MW: 255.195932388306
• CID: 4294108
• PubChem ID: 11543392
• Update Time: 2025-04-24

1H-Benzimidazol-2-amine, N-2-propynyl-5-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-2-amine, N-2-propynyl-5-(trifluoromethoxy)-
• 1H-Benzimidazol-2-amine, N-2-propyn-1-yl-6-(trifluoromethoxy)-
• N-(Prop-2-yn-1-yl)-6-(trifluoromethoxy)-1H-benzo[d]imidazol-2-amine
• CVDUSEZHPCOYJL-UHFFFAOYSA-N
• 886465-14-1

• Inchi： 1S/C11H8F3N3O/c1-2-5-15-10-16-8-4-3-7(6-9(8)17-10)18-11(12,13)14/h1,3-4,6H,5H2,(H2,15,16,17)
• InChI Key： CVDUSEZHPCOYJL-UHFFFAOYSA-N
• SMILES： C1(NCC#C)NC2=CC(OC(F)(F)F)=CC=C2N=1

Computed Properties

• Exact Mass: 255.06194637Da
• Monoisotopic Mass: 255.06194637Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.9Ų